![molecular formula C15H17N3O4S B2762139 3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(4-(methylsulfonyl)phenyl)propanamide CAS No. 1797888-92-6](/img/structure/B2762139.png)
3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(4-(methylsulfonyl)phenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(4-(methylsulfonyl)phenyl)propanamide is a useful research compound. Its molecular formula is C15H17N3O4S and its molecular weight is 335.38. The purity is usually 95%.
BenchChem offers high-quality 3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(4-(methylsulfonyl)phenyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(4-(methylsulfonyl)phenyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Application : The compound has been investigated as a PHD inhibitor. By blocking PHD activity, it can stabilize HIF and potentially enhance tissue adaptation to hypoxia. Researchers explore its therapeutic potential in conditions like ischemic diseases, wound healing, and tissue repair .
- Research : Scientists investigate its effects on cancer cell proliferation, apoptosis, and metastasis. Preclinical studies explore its potential as an adjunct to existing therapies or as a standalone treatment .
- Applications : Researchers explore its use in inflammatory diseases such as rheumatoid arthritis, inflammatory bowel disease, and dermatitis. It may modulate immune responses and reduce inflammation .
- Studies : Researchers investigate its efficacy against bacterial pathogens. Potential applications include developing novel antibiotics or adjuvants for existing treatments .
- Focus Areas : Investigations include neurodegenerative diseases (e.g., Alzheimer’s, Parkinson’s) and traumatic brain injury. The compound may enhance neuronal survival and reduce oxidative stress .
- Applications : Researchers study its effects on glucose metabolism, lipid homeostasis, and insulin sensitivity. Potential therapeutic applications include type 2 diabetes and obesity management .
Prolyl Hydroxylase Inhibition
Cancer Therapy
Anti-Inflammatory Properties
Antibacterial Activity
Neuroprotection
Metabolic Disorders
properties
IUPAC Name |
3-(1-methyl-6-oxopyridazin-3-yl)-N-(4-methylsulfonylphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O4S/c1-18-15(20)10-6-12(17-18)5-9-14(19)16-11-3-7-13(8-4-11)23(2,21)22/h3-4,6-8,10H,5,9H2,1-2H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDOYFMDLTHWGQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=CC(=N1)CCC(=O)NC2=CC=C(C=C2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(4-(methylsulfonyl)phenyl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.